BENGHE Validation & Comparative

Check Availability & Pricing

A Head-to-Head Comparison of Emerging MYC
Molecular Glues

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MYC degrader 1 (TFA)

Cat. No.: B15136944

For Researchers, Scientists, and Drug Development Professionals

The transcription factor MYC is a master regulator of cell proliferation, growth, and metabolism.
Its aberrant expression is implicated in over 70% of human cancers, making it a highly sought-
after therapeutic target. However, due to its challenging "undruggable” nature, direct inhibition
of MYC has been largely unsuccessful. A promising new therapeutic modality, molecular glues,
has emerged to target MYC for degradation. These small molecules induce proximity between
MYC and an E3 ubiquitin ligase, leading to its ubiquitination and subsequent degradation by
the proteasome.

This guide provides a head-to-head comparison of four emerging MYC molecular glues:
WBC100, GT19630, UB025, and C1. We present available quantitative data, detail the
experimental protocols used to characterize these molecules, and provide visualizations of the
key pathways and mechanisms.

Performance Data Summary

The following tables summarize the available quantitative data for each MYC molecular glue. It
is important to note that this data is compiled from different studies and direct comparisons
should be made with caution as experimental conditions may vary.

Table 1: Mechanism of Action and Biochemical Activity
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E3 Ligase Binding
Molecular Glue Target(s) ] DC50 o
Recruited Affinity (Kd)
Dose-dependent
WBC100 c-Myc CHIP Not Reported binding observed
via SPR
IC50 for
Cereblon degradation =
GT19630 MYC, GSPT1 Not Reported
(CRBN) 1.5 nM (HL-60
cells)
uB025 c-Myc CHIP Not Reported Not Reported
Not definitively
identified; ~5 uM (in 293T
C1l c-Myc ) Not Reported
induces self- cells)
aggregation
Table 2: Cellular Activity
Key Cellular

Molecular Glue Cell Line(s)

IC50 (Cell Viability)

Effects

MOLM-13 (AML), Mia-

Induces apoptosis in

WBC100 ) 16 nM, 61 nM c-Myc overexpressing
paca2 (Pancreatic)
cells.[1][2]
Inhibits proliferation,
_ blocks cell cycle,
Various Breast Cancer _ _
GT19630 ] 1-100nM induces apoptosis,
Cell Lines
decreases cell
migration.[3]
uB025 Not Reported Not Reported Orally bioavailable.
) ) Preferentially kills Selectively reduces
High-Myc expressing ] ] )
C1 high-Myc expressing expression of MYC-
cancer cells
cells target genes.[4]
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Mechanism of Action and Signaling Pathways

MY C degradation is initiated by the molecular glue bringing it into proximity with an E3 ubiquitin
ligase. This results in the ubiquitination of MYC and its subsequent recognition and degradation
by the 26S proteasome. The downstream consequence is the downregulation of MYC target
genes involved in cell cycle progression, proliferation, and metabolism, ultimately leading to

anti-cancer effects.
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Figure 1: General mechanism of MYC degradation by molecular glues.

The C1 molecular glue presents a potentially different mechanism. Instead of recruiting an E3
ligase, it is proposed to induce MYC self-aggregation and disrupt its interaction with its binding
partner MAX, which is essential for its transcriptional activity. This aggregation may then lead to
degradation.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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